2-Ethylbutyric acid
2-Ethylbutyric acid
2-Ethylbutanoic acid is a branched-chain fatty acid.
2-Ethylbutyric acid is a natural product found in Pelargonium graveolens and Nicotiana tabacum with data available.
2-Ethylbutyric acid is a natural product found in Pelargonium graveolens and Nicotiana tabacum with data available.
Brand Name:
Vulcanchem
CAS No.:
88-09-5
VCID:
VC20789814
InChI:
InChI=1S/C6H12O2/c1-3-5(4-2)6(7)8/h5H,3-4H2,1-2H3,(H,7,8)
SMILES:
CCC(CC)C(=O)O
Molecular Formula:
C6H12O2
Molecular Weight:
116.16 g/mol
2-Ethylbutyric acid
CAS No.: 88-09-5
Cat. No.: VC20789814
Molecular Formula: C6H12O2
Molecular Weight: 116.16 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-Ethylbutanoic acid is a branched-chain fatty acid. 2-Ethylbutyric acid is a natural product found in Pelargonium graveolens and Nicotiana tabacum with data available. |
|---|---|
| CAS No. | 88-09-5 |
| Molecular Formula | C6H12O2 |
| Molecular Weight | 116.16 g/mol |
| IUPAC Name | 2-ethylbutanoic acid |
| Standard InChI | InChI=1S/C6H12O2/c1-3-5(4-2)6(7)8/h5H,3-4H2,1-2H3,(H,7,8) |
| Standard InChI Key | OXQGTIUCKGYOAA-UHFFFAOYSA-N |
| SMILES | CCC(CC)C(=O)O |
| Canonical SMILES | CCC(CC)C(=O)O |
| Boiling Point | 99.00 to 101.00 °C. @ 18.00 mm Hg |
| Melting Point | -15 °C |
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